Cas no 118128-77-1 (8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• CAS No: 118128-77-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD20641670
• CID: 3663611
• PubChem ID: 13951733
• Update Time: 2025-10-28

8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl-
• 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• EN300-345735
• DTXSID201207819
• SCHEMBL6970151
• 1,2,3,4-Tetrahydro-8-methyl-5-quinolinecarboxylic acid
• 8-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxylicacid
• AKOS022643723
• Z1262519561
• 118128-77-1
• NRHUTOXLIVSHQM-UHFFFAOYSA-N

• MDL： MFCD20641670
• Inchi： 1S/C11H13NO2/c1-7-4-5-9(11(13)14)8-3-2-6-12-10(7)8/h4-5,12H,2-3,6H2,1H3,(H,13,14)
• InChI Key： NRHUTOXLIVSHQM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(O)=O)=CC=C2C)CCC1

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid (CAS No. 118128-77-1): A Comprehensive Overview

8-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid, a compound with the CAS registry number 118128-77-1, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their structural versatility and potential biological activities. The molecule's structure features a quinoline ring system partially hydrogenated to form a tetrahydro derivative, with a methyl group at position 8 and a carboxylic acid group at position 5. This unique combination of functional groups and structural motifs makes it a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis of 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid with greater precision and efficiency. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the quinoline skeleton. For instance, a study published in *Organic Letters* demonstrated the application of a Suzuki-Miyaura coupling reaction to assemble the core structure of this compound. The reaction conditions were optimized to achieve high yields and excellent regioselectivity, highlighting the importance of transition metal catalysis in modern organic synthesis.

The biological activity of 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid has been extensively investigated in recent years. Preclinical studies have shown that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. A research team from the University of California reported that the compound demonstrates selective inhibition against *Staphylococcus aureus* without affecting human cells. This finding underscores its potential as a lead compound for developing novel antibiotics in an era where antimicrobial resistance is a pressing global concern.

In addition to its antimicrobial activity, 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid has also been explored for its anticancer properties. A study conducted at the National Cancer Institute revealed that the compound induces apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The carboxylic acid group was identified as a key functional group responsible for this activity, suggesting that further modifications to this moiety could enhance its therapeutic potential.

The synthetic applications of this compound are equally noteworthy. Its tetrahydroquinoline framework serves as a versatile scaffold for constructing more complex molecules with diverse biological activities. For example, researchers at Kyoto University have utilized this compound as an intermediate in the synthesis of bioactive natural products analogs. The methyl group at position 8 provides an additional site for functionalization, enabling chemists to introduce various substituents that modulate the molecule's physicochemical properties.

From a toxicological perspective, recent studies have evaluated the safety profile of 8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid using in vitro and in vivo models. Results from these studies indicate that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion,8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid (CAS No. 118128-77-1) is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structure and diverse biological activities make it an attractive target for further research. As advancements in synthetic chemistry continue to unfold new possibilities for modifying and optimizing such compounds,the future prospects for 8-methyl-1,tetrahydroquinoline derivatives remain highly promising.